Cas no 1554457-11-2 (1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one)
1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one
-
- MDL: MFCD28638643
- Inchi: 1S/C8H10N2O/c1-5-4-9-8(7(3)11)10-6(5)2/h4H,1-3H3
- InChI Key: GZNBIQKYTUGWGY-UHFFFAOYSA-N
- SMILES: O=C(C)C1=NC=C(C)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 1
- Topological Polar Surface Area: 42.8
1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222610-1g |
1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one, 95% min |
1554457-11-2 | 95% | 1g |
$1260.00 | 2023-09-06 | |
| Matrix Scientific | 222610-5g |
1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one, 95% min |
1554457-11-2 | 95% | 5g |
$3360.00 | 2023-09-06 |
1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one
Introduction to 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one (CAS No. 1554457-11-2)
1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1554457-11-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone features a pyrimidine core substituted with methyl groups at the 4th and 5th positions, linked to an ethyl ketone moiety. Its unique structural framework has garnered attention for its potential applications in drug discovery and synthetic organic chemistry.
The compound’s molecular structure, characterized by a pyrimidine ring fused with an acetyl group, positions it as a versatile intermediate in the synthesis of biologically active molecules. Pyrimidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and antimicrobial agents. The presence of dimethylpyrimidin-2-yl substituents enhances its reactivity and binding affinity to biological targets, making it a valuable scaffold for pharmacophore design.
Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one in virtual screening campaigns. Its electron-rich system and tunable electronic properties make it an attractive candidate for interacting with enzymes and receptors involved in critical metabolic pathways. Studies have demonstrated its potential in modulating kinases and other therapeutic targets, which are pivotal in treating chronic diseases such as cancer and inflammation.
In the context of drug development, the synthesis of 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one has been optimized using modern catalytic methods to improve yield and purity. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to construct the pyrimidine ring efficiently. These methodologies align with green chemistry principles by minimizing waste and reducing hazardous byproducts, ensuring sustainable production processes.
The pharmacological profile of 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one has been explored through both in vitro and in vivo assays. Preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in tumor cells. Additionally, its ability to cross the blood-brain barrier has been investigated, opening avenues for neuropharmacological applications. These findings underscore its potential as a lead compound or building block for novel therapeutics.
From a synthetic perspective, 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one serves as a versatile precursor for more complex molecules. Functional group transformations such as oxidation, reduction, and nucleophilic substitution can be readily applied to diversify its structure. This flexibility is particularly advantageous in medicinal chemistry pipelines where rapid access to structurally diverse analogs is essential for optimizing drug-like properties.
The compound’s stability under various storage conditions has also been assessed to ensure its suitability for industrial-scale applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have confirmed its identity and purity. These rigorous quality control measures are critical for maintaining consistency in pharmaceutical formulations.
Emerging research trends indicate that 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one may play a role in addressing emerging infectious diseases. The ongoing global health challenges have prompted investigations into novel antimicrobial agents derived from natural product-inspired scaffolds. Pyrimidine-based compounds are particularly promising due to their broad-spectrum activity against resistant bacterial strains.
The synthesis of 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one also involves considerations of stereochemistry to enhance enantioselective outcomes. Chiral auxiliaries or catalysts can be employed to produce enantiomerically pure forms of the compound, which is crucial for drugs where stereochemical integrity influences efficacy and safety profiles.
Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of novel derivatives based on 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one. High-throughput screening (HTS) platforms are being utilized to identify hits with desirable pharmacological properties rapidly. Once lead compounds are identified from HTS data sets, medicinal chemists can leverage synthetic methodologies like those involving dimethylpyrimidin-2-yl intermediates to optimize their potency and selectivity.
The environmental impact of producing 1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one has also been evaluated through life cycle assessments (LCAs). Efforts are underway to develop greener synthetic routes that reduce reliance on toxic reagents and solvents. For instance, biocatalytic approaches using engineered enzymes have shown promise in facilitating key transformations while minimizing environmental footprints.
In conclusion,1-(4,5-Dimethylpyrimidin-2-ylenthanone) (CAS No. 15544571122 represents a compelling subject of study due to its structural versatility and potential therapeutic applications Its role as an intermediate in drug discovery underscores the importance of heterocyclic chemistry in addressing global health challenges Modern synthetic strategies coupled with advanced analytical techniques continue to enhance our understanding of this compounds utility ensuring its continued relevance in pharmaceutical research
1554457-11-2 (1-(4,5-Dimethylpyrimidin-2-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)